4-Pyridazinecarbothioamide

• IUPAC Name: pyridazine-4-carbothioamide
• InChI: InChI=1S/C5H5N3S/c6-5(9)4-1-2-7-8-3-4/h1-3H,(H2,6,9)
• InChI Key: HWZKQMUCGAMQID-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=NC=C1C(=S)N
• Molecular Formula: C5H5N3S
• Molecular Weight: 139.18 g/mol
• CAS RN: 39123-43-8

Description

The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its appearance (solid, liquid, color, etc.) and any distinctive smell or taste.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It could involve techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo.

Scientific Research Applications

Herbicidal Activities

4-Pyridazinecarbothioamide derivatives have been investigated for their potential herbicidal activities. For instance, a study on novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives demonstrated that these compounds can exhibit herbicidal activities comparable to commercial bleaching herbicides, particularly against dicotyledonous plants (Xu et al., 2008). Additionally, another study on 3-(substituted benzyloxy or phenoxy)-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives highlighted their excellent herbicidal activities at lower doses (Xu et al., 2012).

Pharmacological Activities

Pyridazine derivatives, including this compound, have shown a wide range of pharmacological activities. Some derivatives have been noted for their antidepressant, antihypertensive, antithrombotic, anticonvulsant, cardiotonic, anti-HIV, and anticancer properties (Jakhmola et al., 2020).

Antioxidant Activity

Research on hydrazinecarbothioamides and 1,2,4-triazole class compounds containing diarylsulfone and 2,4-difluorophenyl moieties has shown that these compounds, related to this compound, exhibit significant antioxidant activities (Bărbuceanu et al., 2014).

Corrosion Inhibition

This compound derivatives have been studied as corrosion inhibitors. For example, research on 1,4-bis(2-pyridyl)-5H-pyridazino[4,5-b]indole, a pyridazine derivative, demonstrated its effectiveness in preventing mild steel corrosion in acidic solutions, highlighting its potential as a corrosion inhibitor (Bentiss et al., 2006).

Antifungal and Antibacterial Activities

Metal complexes of pyridazinecarbothioamide derivatives have shown promising antifungal activities. A study on metal complexes with pyrrolidone thiosemicarbazones, including pyridazinecarbothioamide derivatives, revealed significant antifungal activities against selected fungi types (Al-Amiery et al., 2012). Additionally, novel thiosemicarbazones have been synthesized and characterized for their antibacterial and antioxidant activities, indicating the potential of pyridazinecarbothioamide derivatives in these areas (Karaküçük-Iyidoğan et al., 2014).

Mechanism of Action

Target of Action

Pyridazine-4-carbothioamide, also known as 4-Pyridazinecarbothioamide, is a derivative of pyridazine . Pyridazine derivatives have been found to exhibit a wide range of pharmacological activities . .

Mode of Action

Pyridazine derivatives are known for their unique physicochemical properties, characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions .

Biochemical Pathways

Pyridazine derivatives have been found to exhibit a wide range of pharmacological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Pyridazine derivatives have been found to exhibit a wide range of pharmacological activities .

Action Environment

It is known that various genetic and environmental factors can influence the action of drugs .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes understanding the precautions that need to be taken while handling, storing, and disposing of the compound.

Future Directions

This involves discussing potential future research directions. For a new compound, this could involve exploring its uses in various fields like medicine, materials science, etc.